Cas no 2308479-26-5 (2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid
• CAS No: 2308479-26-5
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6341687
• PubChem ID: 165504067
• Update Time: 2025-05-25

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid
• 2308479-26-5
• EN300-1473683
• 2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl]acetic acid

• Inchi： 1S/C24H26N2O5/c1-15(23(29)26-12-6-7-16(26)13-22(27)28)25-24(30)31-14-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,15-16,21H,6-7,12-14H2,1H3,(H,25,30)(H,27,28)/t15?,16-/m1/s1
• InChI Key： YPIHHLMVDLBXKR-OEMAIJDKSA-N
• SMILES： O=C(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid

Compound CAS No. 2308479-26-5: 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic Acid

Introduction

The compound with CAS No. 2308479-26-5, named as 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a propanoyl moiety, and a pyrrolidine ring. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by its chiral center at the pyrrolidine ring, which is crucial for its stereochemical properties. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the molecule during reaction processes. Recent advancements in asymmetric synthesis have enabled the efficient construction of this compound, ensuring high enantiomeric purity. Researchers have employed various methodologies, including organocatalytic approaches and transition-metal-catalyzed reactions, to synthesize this compound with improved yields and selectivity.

Applications in Pharmaceutical Research

This compound has found extensive applications in drug discovery programs, particularly in the development of bioactive molecules targeting various therapeutic areas. Its unique structure allows it to serve as a scaffold for constructing peptidomimetics and small-molecule inhibitors. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development, where it exhibits promising activity against specific oncogenic targets. Additionally, its Fmoc group facilitates its use in solid-phase synthesis, making it an invaluable tool in combinatorial chemistry.

Recent Research Findings

In a groundbreaking study published in 2023, researchers explored the biological activity of this compound and its derivatives. The findings revealed that this compound exhibits potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as beta-secretase (BACE1). Furthermore, computational modeling studies have provided insights into its binding interactions with target proteins, highlighting its potential as a lead candidate for drug optimization.

Challenges and Future Directions

Despite its promising properties, the synthesis and application of this compound present several challenges. The complexity of its structure necessitates precise control over reaction conditions to ensure high-quality products. Future research efforts are expected to focus on developing scalable synthetic routes and exploring its biological functions in vivo. Collaborative efforts between chemists and biologists will be crucial in unlocking the full potential of this compound.

Conclusion

In conclusion, the compound with CAS No. 2308479-26-5 represents a significant advancement in organic chemistry and pharmaceutical research. Its unique structure, versatile functional groups, and promising biological activities make it a valuable asset for drug discovery programs. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in the development of innovative therapeutic agents.